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Compound of Interest

Compound Name: 2,4,5-Trimethylaniline

Cat. No.: B089559

This guide provides critical safety protocols and logistical information for the handling and
disposal of 2,4,5-Trimethylaniline, tailored for research, scientific, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and
minimizing exposure risks.

Chemical Identifier:

e Name: 2,4,5-Trimethylaniline

e Synonyms: Pseudocumidine, Psi-cumidine
e CAS Number: 137-17-7

Emergency Overview: 2,4,5-Trimethylaniline is a toxic substance that poses significant health
risks. It is harmful if swallowed, inhaled, or absorbed through the skin and is suspected of
causing cancer.[1][2][3] It can also cause irritation to the eyes, skin, and respiratory system.[2]
This compound is toxic to aquatic life with long-lasting effects.[1][3][4] In the event of a fire, it
may emit toxic fumes of nitrogen oxides.[4]

Hazard and Safety Data

The following table summarizes key quantitative data for 2,4,5-Trimethylaniline.
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Property

Value

Molecular Formula

CoHi3N

Molecular Weight 135.21 g/mol [4][5]

Appearance White crystals or beige powder.[4]

Boiling Point 234-235 °C (453-455 °F) at 760 mmHg.[4]
Melting Point 68 °C (154 °F).[4]

Solubility Less than 0.1 mg/mL at 23 °C (73 °F).[4]

GHS Hazard Statements

H301: Toxic if swallowed.[3][4] H311: Toxic in
contact with skin.[3][4] H331: Toxic if inhaled.[3]
[4] H350: May cause cancer.[1][3][4] H411:

Toxic to aquatic life with long lasting effects.[1]

[3]4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2,4,5-Trimethylaniline.

PPE Category Specification

Eye/Face Safety glasses with side-shields or goggles.
Chemical-resistant gloves (e.qg., nitrile rubber)

Skin and protective clothing to prevent skin exposure.

[2]

Respiratory

A NIOSH-approved half-face respirator with a
combination filter cartridge for organic vapors,
acid gases, and particulates should be worn,
especially when weighing or diluting the neat
chemical.[4] Use in a well-ventilated area is
required.[1][2]

General

An eyewash station and safety shower must be

readily accessible in the work area.[2]
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Experimental Protocols: Handling and Disposal
Workflow

The following diagram outlines the standard operating procedure for the safe handling and

disposal of 2,4,5-Trimethylaniline.
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Workflow for Safe Handling and Disposal of 2,4,5-Trimethylaniline

Preparation

Review Safety Data Sheet (SDS)

A

Don Appropriate PPE

\ /

Prepare Well-Ventilated Work Area

Proceed when ready

Weigh/Measure Chemical in a Fume Hood

Perform Experimental Procedure

pon completion

Cleanup and Decontamination

Decontaminate Work Surfaces

A

Remove and Dispose of Contaminated PPE

A

Wash Hands Thoroughly

After handling

Waste Disposal

Collect Waste in a Labeled, Sealed Container

Store Waste in a Designated Hazardous Waste Area

Dispose of Waste via Approved Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2,4,5-Trimethylaniline.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.
First Aid Measures:

 Inhalation: Move the individual to fresh air immediately.[2] If breathing is difficult or has
stopped, provide artificial respiration.[2] Seek immediate medical attention.[2]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[2] Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with
water.[2][5] Never give anything by mouth to an unconscious person.[5] Seek immediate
medical attention.[2][5]

Spill Response:

e Minor Spills:
o Evacuate non-essential personnel.
o Ensure adequate ventilation.

o Wearing appropriate PPE, clean up the spill using dry methods to avoid generating dust.

[1]
o Collect the material in a suitable, labeled container for disposal.[1]
e Major Spills:
o Evacuate the area and move upwind.[1]

o Alert the appropriate emergency response team and fire brigade, informing them of the
hazard's location and nature.[1]
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o Prevent the spill from entering drains or waterways.[1]

o Contain the spill with inert materials like sand, earth, or vermiculite.[1]

Storage and Disposal Plan

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep containers tightly sealed when not in use.[1][2]

Avoid physical damage to containers.[1]

Store locked up.[1][3]

Disposal:

» Dispose of contents and containers to an authorized hazardous or special waste collection
point in accordance with all local, regional, and national regulations.[1]

» Do not allow the chemical to enter the environment.[2] Contaminated clothing should be
laundered separately before reuse.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2,4,5-
Trimethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089559#personal-protective-equipment-for-handling-
2-4-5-trimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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